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Compound of Interest

Compound Name: 5-Bromo-2-methyl-2H-indazole-d3

Cat. No.: B13896900 Get Quote

An In-depth Technical Guide on the Safety and Handling of 5-Bromo-2-methyl-2H-indazole-
d3

This guide provides comprehensive safety and handling information for 5-Bromo-2-methyl-2H-
indazole-d3, a deuterated stable isotope-labeled compound. The safety profile is based on

data for the analogous non-deuterated compound, 5-Bromo-2-methyl-2H-indazole, as the

isotopic labeling is not expected to significantly alter its chemical hazards. This document is

intended for researchers, scientists, and professionals in drug development who may handle

this substance.

Hazard Identification and Classification
5-Bromo-2-methyl-2H-indazole is classified as harmful if swallowed and causes skin and

serious eye irritation. It may also cause respiratory irritation. The GHS/CLP classifications are

summarized below.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity, Single Exposure

(Respiratory tract irritation)
Category 3

Source: PubChem CID 11514007[1]

Table 2: Hazard Statements and Pictograms

Pictogram Signal Word Hazard Statements

Warning

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye

irritation.[1] H335: May cause

respiratory irritation.[1]

Precautionary Measures and Personal Protection
Strict adherence to precautionary measures is crucial to ensure safety when handling this

compound.

Table 3: Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Prevention P264

Wash face, hands and any

exposed skin thoroughly after

handling.

Prevention P270
Do not eat, drink or smoke

when using this product.

Prevention P271
Use only outdoors or in a well-

ventilated area.

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

Response P304+P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Response P330 Rinse mouth.
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Response P332+P313
If skin irritation occurs: Get

medical advice/attention.

Response P337+P313
If eye irritation persists: Get

medical advice/attention.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

Storage P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Source: Fisher Scientific SDS[3]

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or equivalent.

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands. Wear

appropriate protective clothing to prevent skin

exposure.[2][3]

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator.For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Physical and Chemical Properties
Table 5: Physical and Chemical Properties of 5-Bromo-2-methyl-2H-indazole
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Property Value

Molecular Formula C₈H₇BrN₂

Molecular Weight 211.06 g/mol [1]

Appearance No data available

Odor No data available

Melting Point/Freezing Point No data available

Boiling Point and Boiling Range No data available

Flash Point No data available

XLogP3 2.3[1]

Source: PubChem CID 11514007[1]

First Aid Measures
Table 6: First Aid Procedures

Exposure Route Procedure

If Inhaled

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.[2]

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[2]

Source: Indagoo Research Chemicals SDS[2]
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Handling and Storage
Table 7: Handling and Storage Guidelines

Aspect Guideline

Safe Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed. Normal measures for preventive

fire protection.[2]

Storage Conditions

Keep container tightly closed in a dry and well-

ventilated place. Store in a cool, dark place.[4]

Please store the product under the

recommended conditions in the Certificate of

Analysis.[5]

Incompatible Materials
Strong oxidizing agents, Strong reducing

agents.[3]

Experimental Protocols
While specific experimental protocols for 5-Bromo-2-methyl-2H-indazole-d3 are not readily

available, the following outlines a general synthetic route for related 2H-indazoles, which can

be adapted by a skilled chemist.

Protocol: Copper-Catalyzed Synthesis of 2-Aryl-2H-indazoles

This method provides an efficient route to a variety of 2-aryl-2H-indazoles from readily available

starting materials.[6]

Materials:

2-Bromobenzaldehyde derivative (1.0 mmol)

Primary amine (1.2 mmol)

Sodium azide (1.5 mmol)
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Copper(I) iodide (0.1 mmol)

TMEDA (0.1 mmol)

DMSO (5 mL)

Ethyl acetate

Water

Brine

Anhydrous sodium sulfate

Procedure:

To a solution of a 2-bromobenzaldehyde (1.0 mmol), a primary amine (1.2 mmol), and

sodium azide (1.5 mmol) in DMSO (5 mL), add copper(I) iodide (0.1 mmol) and TMEDA (0.1

mmol).[6]

Heat the reaction mixture to 120°C and stir for 12 hours.[6]

Monitor the reaction completion by TLC.[6]

After completion, cool the mixture to room temperature and dilute with water (20 mL).[6]

Extract the aqueous layer with ethyl acetate (3 x 20 mL).[6]

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.[6]

Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-

2H-indazole.[6]

Visualized Workflows
The following diagram illustrates the logical workflow for the safe handling of 5-Bromo-2-
methyl-2H-indazole-d3 in a laboratory setting.
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Safe Handling Workflow for 5-Bromo-2-methyl-2H-indazole-d3
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Safe handling workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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